1-Bromo-4-cyclopropylmethanesulfonyl-benzene
Overview
Description
1-Bromo-4-cyclopropylmethanesulfonyl-benzene (BCM) is a chemical compound with the molecular formula C10H11BrO2S and a molecular weight of 275.16 g/mol . It has been a subject of interest in scientific research due to its unique chemical and biological properties.
Molecular Structure Analysis
The IUPAC name for this compound is 1-bromo-4-((cyclopropylmethyl)sulfonyl)benzene . The InChI code is 1S/C10H11BrO2S/c11-9-3-5-10(6-4-9)14(12,13)7-8-1-2-8/h3-6,8H,1-2,7H2 .Physical and Chemical Properties Analysis
The compound has a molecular weight of 275.17 g/mol . It should be stored at a temperature between 2-8°C .Relevant Papers Unfortunately, specific peer-reviewed papers related to this compound were not found in the search results .
Scientific Research Applications
Synthetic Building Blocks and Chemical Reactions
Brominated benzene derivatives serve as versatile synthetic intermediates in organic chemistry. For example, they are used in the Michael-induced Ramberg-Bäcklund reaction, which is a method for transforming certain sulfone compounds into alkenes or alkynes through a sequence of bromination and dehydrobromination steps. This process is important for constructing complex molecular architectures from simpler precursors (Vasin, Bolusheva, & Razin, 2003).
Studies on Circular Dichroism
Research on circular dichroisms (CD) of bromo-substituted cyclophanes has been conducted to understand their optical properties and their potential applications in materials science. These studies help in determining the absolute configurations of chiral molecules and understanding the effects of bromine substitution on the optical activity of compounds (Toda, Inoue, & Mori, 2018).
Palladium-Catalyzed Reactions
Palladium-catalyzed reactions involving bromo-substituted benzene derivatives have been explored for the assembly of complex heterocyclic structures, such as indeno[1,2-c]chromenes. These reactions demonstrate the utility of brominated benzene derivatives in facilitating bond formations that lead to pharmacologically relevant compounds (Pan, Luo, Ding, Fan, & Wu, 2014).
Fluorescence Properties
The synthesis and study of the fluorescence properties of bromo-substituted benzene derivatives highlight their potential use in the development of new luminescent materials. Such compounds have been investigated for their aggregation-induced emission (AIE) characteristics, which are significant for designing optical and electronic devices (Zuo-qi, 2015).
Properties
IUPAC Name |
1-bromo-4-(cyclopropylmethylsulfonyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO2S/c11-9-3-5-10(6-4-9)14(12,13)7-8-1-2-8/h3-6,8H,1-2,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSMCRALZDRREHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CS(=O)(=O)C2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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